N-cyclohexyl-2-(4-(1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide

• IUPAC Name: N-cyclohexyl-2-[4-[1-[(4-fluorophenyl)methyl]-2,4-dioxoquinazolin-3-yl]phenyl]acetamide
• InChI: InChI=1S/C29H28FN3O3/c30-22-14-10-21(11-15-22)19-32-26-9-5-4-8-25(26)28(35)33(29(32)36)24-16-12-20(13-17-24)18-27(34)31-23-6-2-1-3-7-23/h4-5,8-17,23H,1-3,6-7,18-19H2,(H,31,34)
• InChI Key: OPKMFJWFCHJCNM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CC2=CC=C(C=C2)N3C(=O)C4=CC=CC=C4N(C3=O)CC5=CC=C(C=C5)F
• Molecular Formula: C29H28FN3O3
• Molecular Weight: 485.5 g/mol
• CAS No.: 1223833-14-4

Description

N-cyclohexyl-2-(4-(1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide is a synthetic small molecule featuring a complex heterocyclic architecture based on a quinazoline-2,4-dione core. This scaffold is of significant interest in medicinal chemistry and drug discovery, particularly for developing inhibitors of protein-protein interactions (PPIs) . Compounds with this core structure have been identified as promising starting points for the development of novel anticancer agents, specifically as inhibitors of the polo-like kinase 1 (Plk1) polo-box domain (PBD), a recognized target in oncology . The molecular structure of this reagent incorporates key modifications, including an N-cyclohexyl acetamide group and a 4-fluorobenzyl substitution. These features are commonly explored in structure-activity relationship (SAR) studies to optimize properties like binding affinity, selectivity, and metabolic stability . This compound is supplied for non-human research applications and is intended for use by qualified researchers in laboratory settings. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use.

Biological Activity

N-cyclohexyl-2-(4-(1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide is a complex organic compound belonging to the quinazolinone derivatives. This class of compounds is recognized for its diverse biological activities, particularly in the fields of oncology and pharmacology. The unique structural features of this compound suggest potential interactions with various biological targets, making it a candidate for further investigation.

Chemical Structure and Properties

• Molecular Formula : C29H28FN3O3
• Molecular Weight : 485.56 g/mol
• CAS Number : 1223833-14-4

The compound features a cyclohexyl group, a dioxo-quinazoline moiety, and a fluorobenzyl substituent. These functional groups are crucial for its biological activity and may influence its pharmacokinetic properties.

The biological activity of N-cyclohexyl-2-(4-(1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide is primarily attributed to its ability to inhibit specific kinases involved in cellular signaling pathways. Kinase inhibitors are vital in cancer therapy as they can disrupt the signaling pathways that promote tumor growth and survival.

Potential Targets:

• Polo-like Kinase 1 (PLK1) : This kinase plays a significant role in cell cycle regulation and is often overexpressed in cancer cells. Inhibition of PLK1 can lead to reduced cancer cell proliferation .
• Other Kinases : The quinazolinone core structure suggests that this compound may also interact with other kinases involved in various diseases.

Biological Activity Studies

Research has demonstrated that similar quinazoline derivatives exhibit significant anti-proliferative effects against various cancer cell lines. The following table summarizes findings related to the biological activity of N-cyclohexyl-2-(4-(1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide:

Compound	Cell Line	IC50 (µM)	Mechanism of Action
N-cyclohexyl-2-(4-(1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide	MCF-7 (Breast Cancer)	TBD	PLK1 Inhibition
Similar Quinazoline Derivative	A549 (Lung Cancer)	TBD	Kinase Inhibition
Similar Quinazoline Derivative	HCT116 (Colon Cancer)	TBD	Apoptosis Induction

Case Studies

A series of studies have been conducted to evaluate the anti-cancer properties of quinazoline derivatives:

• Study on PLK1 Inhibition : A recent study identified novel inhibitors targeting the polo-box domain of PLK1, demonstrating that modifications in the quinazoline structure could enhance selectivity and potency against cancer cells .
• Antiproliferative Activity Evaluation : Research involving similar compounds has shown promising results in inhibiting cell proliferation across various cancer types, indicating that N-cyclohexyl-2-(4-(1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide may exhibit comparable efficacy .

Structure-Activity Relationship (SAR)

The diverse functional groups present in N-cyclohexyl-2-(4-(1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide provide a rich platform for SAR studies. These studies aim to elucidate how variations in structure affect biological activity:

• Cyclohexyl Group : Enhances lipophilicity and may improve membrane permeability.
• Fluorobenzyl Substituent : Potentially increases binding affinity to target proteins due to favorable electronic effects.

Scientific Research Applications

Anticancer Research

The compound is primarily being investigated for its anticancer properties . Quinazoline derivatives are known to inhibit various kinases involved in cancer cell proliferation and survival. Specifically, studies indicate that similar compounds can act as inhibitors of Polo-like kinase 1 (PLK1), an enzyme crucial for cell cycle regulation that is often overexpressed in cancer cells. This makes N-cyclohexyl-2-(4-(1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide a candidate for further development as a selective kinase inhibitor.

Structure-Activity Relationship (SAR) Studies

The presence of various functional groups allows this compound to be a valuable tool in structure-activity relationship studies . These studies aim to understand how modifications in the chemical structure affect biological activity, which is critical for designing new drugs with improved efficacy and reduced side effects. The diverse interactions with biological targets can be explored through systematic SAR analysis.

Anticonvulsant Activity

Preliminary investigations suggest that this compound may exhibit anticonvulsant properties . Similar quinazoline derivatives have shown promise in animal models for treating epilepsy by modulating neuronal voltage-sensitive sodium channels . The potential for N-cyclohexyl-2-(4-(1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide to act on these channels warrants further exploration in this area.

Synthetic Pathways and Chemical Reactivity

The synthesis of N-cyclohexyl-2-(4-(1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide involves several steps that can be optimized for yield and purity. Understanding its chemical reactivity can lead to the development of more effective synthetic routes and derivatives with enhanced biological activity.

Comparative Analysis with Related Compounds

To contextualize the applications of N-cyclohexyl-2-(4-(1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide within the broader field of quinazoline derivatives, a comparative analysis can be beneficial. Below is a table summarizing some related compounds and their known activities:

Compound Name	Structure Features	Biological Activity
2-Methylquinazolinone	Methyl group at position 2	Anticancer activity
6-Fluoroquinazoline	Fluoro group at position 6	Kinase inhibition
7-Hydroxyquinazoline	Hydroxy group at position 7	Antimicrobial activity

This table highlights how variations in structure correlate with differing biological activities, emphasizing the potential of N-cyclohexyl-2-(4-(1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide to contribute significantly to medicinal chemistry.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural uniqueness lies in its combination of quinazoline-dione , 4-fluorobenzyl , and cyclohexyl-acetamide groups. Key comparisons include:

Compound	Core Structure	Substituents	Key Features
Target Compound	Quinazoline-dione	4-Fluorobenzyl, cyclohexyl-acetamide	Potential enhanced CNS penetration due to fluorobenzyl; cyclohexyl may reduce metabolism
N-(4-Bromophenyl)-2-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)benzamide (3e)	Quinazoline-dione	4-Bromophenyl, benzamide	Higher melting point (261–263°C) suggests strong crystalline packing
2-(6-Fluoro-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(4-fluorophenyl)benzamide (3k)	Quinazoline-dione	Dual fluoro substituents	Enhanced halogen bonding potential; MP = 262–264°C
N-Cyclohexyl-2-(4-fluorophenyl)-2-(N-propylacetamido)acetamide	Acetamide	Cyclohexyl, 4-fluorophenyl	High synthetic yield (81%); MP = 150–152°C, indicating lower crystallinity

Structural Insights :

• The 4-fluorobenzyl group in the target compound mirrors the bioactivity-enhancing role of fluorinated aryl groups in analogs like 3k , which exhibit improved binding to hydrophobic enzyme pockets .
• The cyclohexyl group may confer metabolic stability, as seen in cyclohexyl-containing acetamides with prolonged half-lives .

Yield Comparison :

Physicochemical Properties

• Melting Points: The target compound’s melting point is unreported, but analogs with fluorobenzyl groups (e.g., 3k: 262–264°C) exhibit higher MPs than non-fluorinated derivatives (e.g., 3h: 286–288°C) due to halogen-mediated crystal packing .
• Solubility : The cyclohexyl group in the target compound may reduce aqueous solubility compared to smaller alkyl chains (e.g., 3h with ethyl substituent) but improve lipid bilayer permeability .